2-(3-butoxyphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(3-butoxyphenyl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H22N2O2S/c1-2-3-11-24-14-8-6-7-13(12-14)18-21-19(23)17-15-9-4-5-10-16(15)25-20(17)22-18/h6-8,12H,2-5,9-11H2,1H3,(H,21,22,23)
• InChI Key: MXBAUHQOLPPNPE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C2=NC3=C(C4=C(S3)CCCC4)C(=O)N2
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

2-(3-butoxyphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a tetrahydrobenzothienopyrimidine derivative that has been shown to have various biological properties, making it a promising candidate for drug development and other scientific applications.

Mechanism of Action

The exact mechanism of action of 2-(3-butoxyphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in the body.
Biochemical and Physiological Effects:
2-(3-butoxyphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-butoxyphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential to have multiple biological properties. This makes it a versatile compound that can be used in various research areas. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated before using it in lab experiments.

Future Directions

There are several future directions for research on 2-(3-butoxyphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is to further investigate its anti-inflammatory and analgesic properties, with the aim of developing it into a drug for the treatment of pain and inflammation-related disorders. Another potential direction is to investigate its antitumor properties further, with the aim of developing it into a cancer treatment drug. Additionally, further research could be conducted to evaluate its potential as a therapeutic agent for other diseases and conditions.

Scientific Research Applications

2-(3-butoxyphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been shown to have various biological properties, making it a promising candidate for scientific research. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. It has also been shown to have antitumor properties, making it a potential candidate for cancer treatment.